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Compound of Interest

Compound Name: Isobutyryl bromide

Cat. No.: B1582170 Get Quote

An In-depth Technical Guide to Isobutyryl
Bromide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on isobutyryl bromide, a key

reagent in organic synthesis. It covers its chemical properties, synthesis, applications, and

detailed experimental protocols, with a focus on data relevant to research and development.

Core Chemical Information
Isobutyryl bromide, also known as 2-methylpropanoyl bromide, is a reactive acyl bromide

widely used as an acylating agent in the synthesis of various organic compounds, including

pharmaceuticals and other fine chemicals.

Chemical and Physical Properties
The fundamental properties of isobutyryl bromide are summarized in the table below for easy

reference.
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Property Value Reference

CAS Number 2736-37-0 [1]

Molecular Formula C₄H₇BrO [1]

Molecular Weight 151.002 g/mol

Appearance Flammable liquid and vapor [1]

Boiling Point 117°C

Density 1.41 g/cm³

Flash Point 48°C

Synonyms
2-methylpropanoyl bromide,

Isobutyric acid bromide
[1]

Synthesis of Isobutyryl Bromide
The synthesis of isobutyryl bromide typically involves the bromination of isobutyric acid. A

common method is the reaction of isobutyric acid with a brominating agent such as phosphorus

tribromide (PBr₃).
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A logical workflow for the synthesis of isobutyryl bromide.

Key Chemical Reactions and Applications
Isobutyryl bromide is a versatile reagent primarily used for introducing the isobutyryl group

into molecules. Its high reactivity makes it suitable for various transformations, most notably

Friedel-Crafts acylation and esterification.

Friedel-Crafts Acylation
Friedel-Crafts acylation is a fundamental reaction in organic chemistry for the formation of

carbon-carbon bonds.[2][3] Isobutyryl bromide reacts with aromatic compounds in the

presence of a Lewis acid catalyst, such as aluminum chloride (AlCl₃), to form aryl ketones.[2][3]
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Reaction workflow for the Friedel-Crafts acylation of benzene.

Esterification
Isobutyryl bromide readily reacts with alcohols to form isobutyrate esters. This reaction is

often carried out in the presence of a non-nucleophilic base, such as pyridine or triethylamine,

to neutralize the hydrogen bromide byproduct.
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General workflow for the esterification of an alcohol.

Experimental Protocols
The following are representative experimental protocols for reactions involving isobutyryl
bromide. Note: These are general procedures and may require optimization for specific

substrates and scales. Always conduct a thorough risk assessment before starting any

chemical reaction.

Protocol for Friedel-Crafts Acylation of an Aromatic
Compound

Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a dropping funnel, and a reflux condenser connected to a gas outlet (to vent HCl and
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HBr), add the anhydrous aromatic compound and a suitable inert solvent (e.g.,

dichloromethane or carbon disulfide).

Catalyst Addition: Cool the flask in an ice bath and slowly add anhydrous aluminum chloride

(AlCl₃) in portions with stirring.

Acylating Agent Addition: Add a solution of isobutyryl bromide in the same solvent to the

dropping funnel and add it dropwise to the reaction mixture over a period of 30-60 minutes,

maintaining the temperature below 10°C.

Reaction: After the addition is complete, remove the ice bath and allow the mixture to stir at

room temperature for 1-3 hours, or until the reaction is complete (monitored by TLC or GC).

Work-up: Carefully pour the reaction mixture into a beaker containing crushed ice and

concentrated hydrochloric acid.

Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and

extract the aqueous layer with the solvent.

Washing: Combine the organic layers and wash sequentially with dilute HCl, water, saturated

sodium bicarbonate solution, and brine.

Drying and Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and

remove the solvent under reduced pressure. The crude product can be purified by distillation

or column chromatography.

Protocol for Esterification of an Alcohol
Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping

funnel, dissolve the alcohol in a suitable aprotic solvent (e.g., dichloromethane, diethyl ether)

and add a stoichiometric amount of a non-nucleophilic base (e.g., pyridine or triethylamine).

Acylating Agent Addition: Cool the mixture in an ice bath and add isobutyryl bromide
dropwise via the dropping funnel.

Reaction: Allow the reaction to warm to room temperature and stir for 1-4 hours, or until

completion as monitored by TLC.
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Work-up: Quench the reaction by adding water.

Extraction: Transfer the mixture to a separatory funnel and extract with an organic solvent.

Washing: Wash the organic layer sequentially with dilute HCl (to remove the base), saturated

sodium bicarbonate solution, and brine.

Drying and Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure to yield the crude ester, which can be further purified by

distillation or chromatography.

Safety and Handling
Isobutyryl bromide is a hazardous chemical and must be handled with appropriate safety

precautions.[1]

Hazard Summary
Hazard Class Description

Flammability Flammable liquid and vapor (Category 3)[1]

Corrosivity

May be corrosive to metals (Category 1).

Causes severe skin burns and eye damage

(Sub-category 1B).[1]

Eye Damage Causes serious eye damage (Category 1)[1]

Reactivity Reacts violently with water.

Handling and Personal Protective Equipment (PPE)
Engineering Controls: Handle in a well-ventilated place, preferably in a chemical fume hood.

[1] Use explosion-proof equipment and non-sparking tools.[1]

Personal Protective Equipment:

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.

[4]
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Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and impervious

clothing.[4]

Respiratory Protection: If exposure limits are exceeded, use a full-face respirator with an

appropriate cartridge.[4]

First Aid Measures
Exposure Route First Aid Measures

Inhalation
Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[4]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with soap and plenty of water.

Consult a physician.[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately consult a

physician.[4]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and consult a physician.[4]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

Unsuitable Extinguishing Media: Do not use water, as it reacts violently with isobutyryl
bromide.

Specific Hazards: Vapors may form explosive mixtures with air. Emits toxic fumes (hydrogen

bromide) under fire conditions.

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[1]
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Storage
Store in a cool, dry, and well-ventilated place away from heat, sparks, and open flames.[5]

Keep the container tightly closed and store in a corrosion-resistant container.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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